Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate

• IUPAC Name: tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate
• InChI: InChI=1S/C13H18FNO3/c1-5-17-9-7-6-8(14)10(11(9)15)12(16)18-13(2,3)4/h6-7H,5,15H2,1-4H3
• InChI Key: VJFDMEJMJNUJMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=C(C=C1)F)C(=O)OC(C)(C)C)N
• Molecular Formula: C13H18FNO3
• Molecular Weight: 255.28 g/mol

Description

Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate, also known as AEB, is a novel compound that has been gaining attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate is believed to exert its effects through the inhibition of certain enzymes, including histone deacetylases and sirtuins, which play important roles in regulating gene expression and cellular processes. By inhibiting these enzymes, Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate may alter cellular processes and gene expression patterns, leading to its various observed effects.
Biochemical and Physiological Effects
Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate has been found to have various biochemical and physiological effects, including the induction of apoptosis, inhibition of cell migration and invasion, and modulation of immune responses. These effects have been observed in various cell types and animal models, suggesting that Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate may have broad applications in various fields.

Advantages and Limitations for Lab Experiments

One advantage of using Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate in lab experiments is its high selectivity and specificity, which allows for targeted manipulation of certain cellular processes. However, one limitation is its relatively low solubility, which may limit its effectiveness in certain experimental settings.

Future Directions

There are many potential future directions for research on Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate, including further investigation of its mechanism of action and effects on cellular processes, development of more effective synthesis methods and derivatives, and exploration of its potential applications in various fields, including drug discovery, imaging, and disease treatment.
In conclusion, Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate is a novel compound with various potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate may lead to new insights and discoveries in various fields.

Synthesis Methods

Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate can be synthesized through a multi-step process that involves the reaction of 2-fluorobenzoic acid with tert-butylamine, followed by the addition of ethyl chloroformate and sodium hydride. The resulting compound is then purified using column chromatography to obtain pure Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate.

Scientific Research Applications

Tert-butyl 2-amino-3-ethoxy-6-fluorobenzoate has been found to have various potential applications in scientific research, including as a fluorescent probe for imaging and detection of biological molecules, as a potential drug candidate for the treatment of cancer and other diseases, and as a tool for investigating the role of certain proteins in cellular processes.